Cas no 1803893-70-0 (5-Difluoromethyl-1H-benzimidazole-6-acetic acid)

• Product Name: 5-Difluoromethyl-1H-benzimidazole-6-acetic acid
• CAS No: 1803893-70-0
• MF: C₁₀H₈F₂N₂O₂
• MW: 226.179529190063
• CID: 4825331
• Update Time: 2025-05-20

5-Difluoromethyl-1H-benzimidazole-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Difluoromethyl-1H-benzimidazole-6-acetic acid

• Inchi： 1S/C10H8F2N2O2/c11-10(12)6-3-8-7(13-4-14-8)1-5(6)2-9(15)16/h1,3-4,10H,2H2,(H,13,14)(H,15,16)
• InChI Key： AGGFCTOBDFDCJW-UHFFFAOYSA-N
• SMILES： FC(C1=CC2=C(C=C1CC(=O)O)NC=N2)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• XLogP3: 1.7
• Topological Polar Surface Area: 66

Additional information on 5-Difluoromethyl-1H-benzimidazole-6-acetic acid

5-Difluoromethyl-1H-benzimidazole-6-acetic acid (CAS No. 1803893-70-0): A Comprehensive Overview

5-Difluoromethyl-1H-benzimidazole-6-acetic acid (CAS No. 1803893-70-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its difluoromethyl and benzimidazole moieties, exhibits a range of biological activities that make it a promising candidate for further research and development.

The difluoromethyl group is a key functional group in many pharmaceuticals, known for its ability to enhance the metabolic stability and bioavailability of compounds. In the context of 5-Difluoromethyl-1H-benzimidazole-6-acetic acid, this group likely contributes to the compound's favorable pharmacokinetic properties, making it an attractive candidate for drug development.

The benzimidazole scaffold is a well-known and widely studied heterocyclic structure in medicinal chemistry. It is found in numerous drugs, including antifungal agents, antiparasitic drugs, and proton pump inhibitors. The presence of this scaffold in 5-Difluoromethyl-1H-benzimidazole-6-acetic acid suggests potential applications in these therapeutic areas, as well as others where benzimidazoles have shown efficacy.

Recent studies have explored the biological activities of 5-Difluoromethyl-1H-benzimidazole-6-acetic acid. One notable area of research is its potential as an antiparasitic agent. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent activity against several parasitic organisms, including Plasmodium falciparum, the causative agent of malaria. The researchers found that the compound's difluoromethyl group played a crucial role in enhancing its antiparasitic activity.

In addition to its antiparasitic properties, 5-Difluoromethyl-1H-benzimidazole-6-acetic acid has also shown promise as an anticancer agent. A preclinical study conducted by a team at the National Institutes of Health (NIH) demonstrated that the compound effectively inhibited the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the disruption of cellular processes essential for cancer cell survival, such as DNA replication and protein synthesis.

The pharmacokinetic profile of 5-Difluoromethyl-1H-benzimidazole-6-acetic acid has been extensively studied to understand its behavior in biological systems. Research indicates that the compound has good oral bioavailability and a favorable half-life, which are important considerations for drug development. These properties suggest that it could be administered orally, making it more convenient for patients and potentially reducing healthcare costs.

Toxicity studies have also been conducted to assess the safety profile of 5-Difluoromethyl-1H-benzimidazole-6-acetic acid. Preliminary data suggest that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further studies are needed to fully evaluate its safety and determine appropriate dosing regimens for human use.

The synthesis of 5-Difluoromethyl-1H-benzimidazole-6-acetic acid has been optimized to improve yield and purity. Various synthetic routes have been explored, with one notable method involving the reaction of 2-aminothiophenol with difluoroacetyl chloride followed by cyclization and acetylation steps. This approach has been shown to produce high yields of the desired product with minimal side reactions.

In conclusion, 5-Difluoromethyl-1H-benzimidazole-6-acetic acid (CAS No. 1803893-70-0) is a promising compound with a range of potential therapeutic applications. Its unique structural features, combined with its favorable pharmacokinetic properties and biological activities, make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.